Cas no 2228719-64-8 (4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid)

• Product Name: 4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid
• CAS No: 2228719-64-8
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 6406563
• PubChem ID: 165883218
• Update Time: 2025-06-08

4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid
• 2228719-64-8
• EN300-1962654
• 4-oxo-1-[6-(trifluoromethyl)pyridin-3-yl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)10-2-1-8(7-17-10)12(11(19)20)5-3-9(18)4-6-12/h1-2,7H,3-6H2,(H,19,20)
• InChI Key： QRKDCMWBLBNXLN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1(C(=O)O)CCC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid

Introduction to 4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid (CAS No. 2228719-64-8)

4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid, identified by the CAS number 2228719-64-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyridine core substituted with a trifluoromethyl group and connected to a cyclohexane ring via an ester linkage, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in drug discovery and development.

The structural framework of 4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid incorporates several key pharmacophoric elements. The pyridine ring, a common motif in bioactive molecules, serves as a scaffold for interactions with biological targets. The presence of a trifluoromethyl group at the 6-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the cyclohexane ring provides a rigid structural component that can influence the conformational flexibility and binding affinity of the molecule.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as an inhibitor of various enzymatic pathways. Studies suggest that its structural features may allow it to interact with proteins involved in inflammatory responses and cancer cell proliferation. The 4-oxo functionality at the 1-position introduces a polar moiety that can engage in hydrogen bonding interactions, further modulating its binding properties.

In vitro studies have demonstrated promising activity of 4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid against several disease-relevant targets. For instance, preliminary experiments indicate that it may exhibit inhibitory effects on enzymes such as COX-2 and NFκB, which are implicated in chronic inflammatory conditions. The trifluoromethyl group's electron-withdrawing effect can enhance the binding affinity to these targets, making it a potent candidate for further optimization.

The synthesis of 4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving condensation reactions, cyclization, and fluorination steps are typically employed to construct the desired framework. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of its production.

The pharmacokinetic profile of 4-oxo-1-6-(trifluoromethyl)pyridin-3-ylcyclohexane-1-carboxylic acid is another critical aspect that has been investigated. Preliminary data suggest favorable solubility and bioavailability characteristics, which are essential for developing an effective therapeutic agent. Additionally, its metabolic stability has been assessed through in vitro liver microsome studies, revealing a promising half-life that could support once-daily dosing regimens.

The potential therapeutic applications of 4 oxo 16 trifluoromethyl pyridin 3 ylcyclohexane 1 carboxylic acid extend beyond anti-inflammatory and anticancer indications. Emerging research indicates its potential role in neurodegenerative diseases, where its ability to modulate neurotransmitter pathways may offer therapeutic benefits. Furthermore, its structural similarity to known bioactive compounds suggests that it could serve as a scaffold for designing novel derivatives with enhanced efficacy and reduced side effects.

As interest in fluorinated compounds grows due to their enhanced pharmacological properties, 4 oxo 16 trifluoromethyl pyridin 3 ylcyclohexane 1 carboxylic acid represents an important addition to the pharmacopeia. Its unique combination of structural features positions it as a versatile tool for medicinal chemists exploring new therapeutic strategies. Continued investigation into its biological activity and pharmacokinetic profile will further elucidate its potential as a lead compound or building block for future drug development efforts.